Cas no 1378860-45-7 ([1-(2-aminophenyl)pyrrolidin-3-yl]methanol)

• Product Name: [1-(2-aminophenyl)pyrrolidin-3-yl]methanol
• CAS No: 1378860-45-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 4771658
• Update Time: 2025-08-02

[1-(2-aminophenyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-Aminophenyl)pyrrolidin-3-yl)methanol
• [1-(2-aminophenyl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C11H16N2O/c12-10-3-1-2-4-11(10)13-6-5-9(7-13)8-14/h1-4,9,14H,5-8,12H2
• InChI Key： OLZLYUBLWVKTPQ-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC=CC=2N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5

Additional information on [1-(2-aminophenyl)pyrrolidin-3-yl]methanol

Comprehensive Overview of [1-(2-aminophenyl)pyrrolidin-3-yl]methanol (CAS No. 1378860-45-7)

[1-(2-aminophenyl)pyrrolidin-3-yl]methanol (CAS No. 1378860-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring a pyrrolidine ring linked to an aminophenyl group and a hydroxymethyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural resemblance to known neuromodulators.

The growing demand for small-molecule therapeutics has propelled interest in compounds like [1-(2-aminophenyl)pyrrolidin-3-yl]methanol. Recent studies highlight its role in modulating dopamine receptors and serotonin pathways, aligning with current trends in neurodegenerative disease research and mood disorder treatments. Its CAS No. 1378860-45-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug discovery pipelines.

From a synthetic perspective, the hydroxymethyl group in [1-(2-aminophenyl)pyrrolidin-3-yl]methanol offers functionalization opportunities, enabling derivatization for structure-activity relationship (SAR) studies. This adaptability makes it valuable for designing targeted kinase inhibitors or GPCR ligands, addressing contemporary needs in precision medicine. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for preclinical research.

Environmental and safety profiles of CAS No. 1378860-45-7 comply with REACH and OECD guidelines, ensuring its suitability for laboratory use. As the pharmaceutical industry shifts toward sustainable chemistry, this compound’s efficient synthesis routes—often involving catalytic hydrogenation—resonate with green chemistry principles.

In summary, [1-(2-aminophenyl)pyrrolidin-3-yl]methanol exemplifies innovation in heterocyclic chemistry, bridging gaps between academic research and therapeutic development. Its multifaceted applications continue to inspire breakthroughs in life sciences, making it a compound of enduring scientific value.